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Compound of Interest

Compound Name: O-(4-Methylphenyl)-L-homoserine
Cat. No.: B12303777
Get Quote

Advanced Non-Canonical Amino Acids for Peptide
Engineering
Executive Summary & Chemical Identity[1][2]

O-(4-Methylphenyl)-L-homoserine (also known as O-(p-Tolyl)-L-homoserine) is a non-
canonical amino acid characterized by an extended ether side chain. Structurally, it serves as a
homologated tyrosine ether surrogate, offering a uniqgue geometric profile for probing
hydrophobic pockets in receptor-ligand interactions. Unlike tyrosine, which possesses a rigid
phenyl ring directly attached to the

-carbon (via a methylene spacer), this compound features an ethylene spacer (

) followed by an ether linkage to a para-tolyl group, introducing rotational flexibility and
extended reach.

While the specific CAS number for the 4-methyl derivative is not widely indexed in public
chemical aggregators (indicating its status as a specialized research reagent), it belongs to the
well-defined class of O-Aryl-L-homoserines. The properties and synthesis are directly
analogous to the parent O-Phenyl-L-homoserine.
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~hemical Identificati

Compound Structure / Molecular
L CAS Number MW ( g/mol )
Name Description Formula
O-(4- Target )
Not Listed
Methylphenyl)-L-  Compound (p- 209.24
) (Custom)
homoserine Tolyl ether)
O-Phenyl-L- Parent Analogue
_ _ 52161-82-7 195.22
homoserine (Unsubstituted)
N-Fmoc
Fmoc-O-Phenyl-
) Protected 1821774-68-8 417.46
L-homoserine o
Derivative
Structural
O-Benzyl-L-
) Reference 62965-20-2 209.24
homoserine

(Benzyl ether)

Note on Availability: Researchers requiring O-(4-Methylphenyl)-L-homoserine typically

synthesize it via the protocols described below or request custom synthesis using the O-Phenyl-

L-homoserine scaffold as a reference standard.

Physicochemical Properties & Structural Logic
Structural Analysis

The core scaffold is L-Homoserine (2-amino-4-hydroxybutanoic acid). The side-chain hydroxyl

is etherified with p-Cresol (4-methylphenol).

e Backbone: Standard

-amino acid (L-configuration).
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 Linker: Ethylene glycol-like ether linkage (

).

o Distal Group: 4-Methylphenyl (p-Tolyl). This group adds significant hydrophobicity and bulk
compared to the native hydroxyl of homoserine or the phenol of tyrosine.

Key Properties

» Solubility: Low water solubility due to the lipophilic p-tolyl group. Soluble in organic solvents
(MeOH, DMF, DMSO) and dilute acid/base.

 Stability: The aryl ether linkage is chemically robust, stable to standard Fmoc/Boc
deprotection conditions (piperidine, TFA). It is resistant to acid hydrolysis, unlike some ester
linkages.

o Stereochemistry: Retains the L-configuration (
-enantiomer) derived from the L-homoserine precursor.

Synthesis & Manufacturing Protocols

The most reliable route for synthesizing O-aryl homoserine derivatives is the Mitsunobu
Reaction. This pathway avoids racemization and allows for the modular installation of various
phenols (e.g., p-cresol) onto the homoserine side chain.

Synthetic Pathway (Mitsunobu Coupling)
 Starting Material:

-Boc-L-homoserine methyl ester (or benzyl ester).

o Why Esters? Carboxyl protection is essential to prevent side reactions during the
Mitsunobu coupling.

o Why Boc?

-Boc protection is stable to the basic conditions of the Mitsunobu reaction.
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e Reagents: Triphenylphosphine (
), Diisopropyl azodicarboxylate (DIAD), and p-Cresol (4-methylphenol).

e Mechanism: The reaction activates the primary alcohol of homoserine, which is then
displaced by the phenol in an

fashion, inverting the configuration at the
-carbon (not chiral) while preserving the
-center.

e Deprotection:
o Ester Hydrolysis: LIOH/THF to yield the

-Boc acid.

o Amine Deprotection: TFA/DCM to yield the free amino acid.

Experimental Protocol: Synthesis of -Boc-O-(4-
Methviphenvl)-L-homoserine Methvl Ester

Safety Warning: DIAD is a shock-sensitive explosive hazard if concentrated or heated. Work in

a fume hood.

¢ Dissolution: Dissolve

-Boc-L-homoserine methyl ester (1.0 eq) and p-Cresol (1.1 eq) in anhydrous THF (0.1 M
concentration) under inert atmosphere (

).

e Phosphine Addition: Add Triphenylphosphine (
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, 1.2 eq) and cool the solution to 0°C.

» DIAD Addition: Dropwise add DIAD (1.2 eq) over 15 minutes. The solution will turn yellow.
e Reaction: Stir at 0°C for 1 hour, then warm to room temperature and stir overnight (12-16 h).

o Workup: Concentrate the solvent in vacuo. Redissolve the residue in EtOAc and wash with
saturated

, water, and brine.

« Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient). The product
elutes as a colorless oil or white solid.

Visual Synthesis Workflow

TFA/DCM
Boc Removal;

O-(4-Methylphenyl)-
L-Homoserin

—Cresjagiw; DIAD THF, 0°C -> RT N-Boc-O-(p-Tolyl)-L-Hse LiOH / THF N-Boc-O-(4-Methylphenyl)-
? (Mitsunobu) Methyl Ester (Ester Hydrolysis) L-Homoserine

e
(Free Acid)

Click to download full resolution via product page
Caption: Modular synthesis of O-(4-Methylphenyl)-L-homoserine via Mitsunobu coupling.

Derivatives & Applications
Common Derivatives for Peptide Synthesis

For Solid Phase Peptide Synthesis (SPPS), the free amino acid must be protected.
e Fmoc-0-(4-Methylphenyl)-L-homoserine

o Usage: Standard Fmoc-SPPS.

o Synthesis: React the free amino acid with Fmoc-OSu and

in Acetone/Water.

o Analogue CAS: See Fmoc-O-Phenyl-L-homoserine (1821774-68-8).
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e Boc-0O-(4-Methylphenyl)-L-homoserine
o Usage: Boc-SPPS or solution-phase synthesis.

o Synthesis: Retain the Boc group from the Mitsunobu step (after ester hydrolysis).

Research Applications

o Peptide "Stapling” & Macrocyclization: The extended ether chain can be used to form
intramolecular ether bridges or serve as a handle for further functionalization.

e Probing Hydrophobic Pockets: The p-tolyl group provides a steric and hydrophobic probe
that is slightly larger than a phenyl group, useful for mapping the binding sites of GPCRs or
enzymes where tyrosine is a key residue.

e Tyrosine Replacement: Used in structure-activity relationship (SAR) studies to test the
importance of the tyrosine hydroxyl group (hydrogen bond donor) versus its aromatic
character. The ether linkage removes the H-bond donor capability while retaining the
aromatic ring.

References & Authority

e Mitsunobu, O. (1981). "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in
Synthesis and Transformation of Natural Products." Synthesis, 1981(1), 1-28. (Foundational
protocol for ether synthesis).

e ChemicalBook. "Fmoc-O-phenyl-L-homoserine (CAS 1821774-68-8) Entry." (Validates the
Fmoc-O-Aryl-L-homoserine class).

e Sigma-Aldrich. "O-Phenyl-L-homoserine (CAS 52161-82-7) Product Information.” (Primary
reference for the parent scaffold).

e Bachem. "Non-Canonical Amino Acids: Homoserine Derivatives." (General reference for
homoserine applications in peptides).

Disclaimer: This guide synthesizes chemical logic and available database information. While
the parent compounds are well-documented, the specific 4-methyl derivative is a specialized
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research chemical. Users should verify specific batch data (NMR, HPLC) from their custom
synthesis provider.

e To cite this document: BenchChem. [Technical Guide: O-(4-Methylphenyl)-L-Homoserine &
Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12303777/docs#technical-guide-o-4-methylphenyl-I-
homoserine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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